Cas no 898756-67-7 (4'-Azetidinomethyl-2,6-dimethylbenzophenone)

• Product Name: 4'-Azetidinomethyl-2,6-dimethylbenzophenone
• CAS No: 898756-67-7
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD03841576
• CID: 1946054
• PubChem ID: 24724407
• Update Time: 2025-08-05

4'-Azetidinomethyl-2,6-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4'-AZETIDINOMETHYL-2,6-DIMETHYLBENZOPHENONE
• LogP
• [4-(azetidin-1-ylmethyl)phenyl]-(2,6-dimethylphenyl)methanone
• 4'-AZETIDIN-1-YLMETHYL-2,6-DIMETHYLBENZOPHENONE
• {4-[(Azetidin-1-yl)methyl]phenyl}(2,6-dimethylphenyl)methanone
• 1-{[4-(2,6-DIMETHYLBENZOYL)PHENYL]METHYL}AZETIDINE
• AKOS016020212
• (4-(Azetidin-1-ylmethyl)phenyl)(2,6-dimethylphenyl)methanone
• SB51633
• MFCD03841576
• 898756-67-7
• DTXSID80642806
• 4'-Azetidinomethyl-2,6-dimethylbenzophenone

• MDL： MFCD03841576
• Inchi： 1S/C19H21NO/c1-14-5-3-6-15(2)18(14)19(21)17-9-7-16(8-10-17)13-20-11-4-12-20/h3,5-10H,4,11-13H2,1-2H3
• InChI Key： DYOVQFRSFDJVBM-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)C1C=CC(=CC=1)CN1CCC1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.67800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Azetidinomethyl-2,6-dimethylbenzophenone

Introduction to 4'-Azetidinomethyl-2,6-dimethylbenzophenone (CAS No. 898756-67-7) and Its Applications in Modern Chemical Biology

4'-Azetidinomethyl-2,6-dimethylbenzophenone, identified by the chemical formula CAS No. 898756-67-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This benzophenone derivative features an azetidine ring substituent at the 4'-position, combined with two methyl groups at the 2- and 6-positions of the benzene ring. Such a configuration imparts distinct reactivity and functionality, making it a valuable scaffold for various biochemical and pharmaceutical investigations.

The compound’s molecular structure, characterized by a rigid aromatic system and a flexible azetidine moiety, allows for versatile interactions with biological targets. The azetidine ring, a five-membered heterocycle containing nitrogen, is known for its ability to mimic certain natural amino acid residues, particularly proline, which is crucial in protein folding and enzyme activity. This feature makes 4'-Azetidinomethyl-2,6-dimethylbenzophenone a promising candidate for designing peptidomimetics and enzyme inhibitors.

In recent years, there has been growing interest in leveraging such benzophenone derivatives for their photophysical properties. The presence of electron-donating methyl groups enhances the compound’s fluorescence characteristics, making it suitable for applications in bioimaging and photodynamic therapy. Researchers have explored its potential as a photosensitizer in cancer treatment, where its ability to generate reactive oxygen species upon light irradiation could selectively target malignant cells.

4'-Azetidinomethyl-2,6-dimethylbenzophenone has also been investigated for its role in drug development. The compound’s structural motif allows for easy functionalization at multiple sites, enabling the synthesis of libraries of derivatives with tailored biological activities. For instance, modifications at the azetidine ring or the benzophenone core can modulate binding affinity to specific enzymes or receptors. This flexibility has led to its use in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in studying protein-protein interactions (PPIs). The azetidine moiety can serve as a scaffold to disrupt or stabilize PPIs critical in diseases such as Alzheimer’s and cancer. By designing analogs that bind selectively to disease-relevant proteins, researchers aim to develop small-molecule inhibitors that could modulate pathological pathways.

The synthesis of 4'-Azetidinomethyl-2,6-dimethylbenzophenone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing derivatives with specific stereochemical requirements necessary for biological activity.

Recent studies have highlighted the compound’s potential in materials science as well. Its ability to form stable aggregates and exhibit enhanced thermal stability makes it a candidate for use in organic electronics and polymer chemistry. Researchers are exploring its incorporation into light-emitting diodes (LEDs) and photovoltaic cells, where its fluorescence properties could improve device efficiency.

The pharmacokinetic profile of 4'-Azetidinomethyl-2,6-dimethylbenzophenone is another area of active investigation. Understanding how the compound is metabolized and distributed in vivo is crucial for optimizing its therapeutic potential. Preclinical studies have begun to assess its bioavailability and toxicity profiles, providing insights into its suitability for further development into clinical candidates.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets. These predictions guide experimental efforts by identifying promising derivatives for further testing. Additionally, quantum mechanical calculations help elucidate reaction mechanisms, aiding in the design of more efficient synthetic routes.

The environmental impact of using 4'-Azetidinomethyl-2,6-dimethylbenzophenone in research is also being considered. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that chemical research remains viable long-term without compromising ecological integrity.

In conclusion,4'-Azetidinomethyl-2,6-dimethylbenzophenone (CAS No. 898756-67-7) represents a fascinating compound with broad applications across chemical biology and materials science. Its unique structural features offer opportunities for innovation in drug discovery、bioimaging、and advanced materials development。 As research continues，the full potential of this benzophenone derivative is expected to unfold，leading to new breakthroughs with significant societal benefits.